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Get Quote

The table below summarizes the fundamental data for handling IWP-2, gathered from manufacturer

specifications and a research publication [1] [2].

Property Specification

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1] [2]

Max Concentration in
DMSO

2.33 - 23.35 mg/mL (5 - 50 mM) with gentle warming [1] [2]

Solubility in Water Insoluble [2]

Solubility in Ethanol Insoluble [2]

Long-Term Storage Store as a solid at -20°C or +4°C [1] [2]

Stock Solution Stability Can be stored below -20°C for several months; use up solutions soon
after preparation [2]

Experimental Protocol for In Vitro Use

The following workflow details a standard protocol for using IWP-2 in cell culture experiments, based on its

application in a gastric cancer study [3] [2].
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Prepare IWP-2 Stock Solution

1. Weigh IWP-2 powder

2. Dissolve in DMSO to
10-50 mM concentration

3. Warm tube at 37°C
and/or sonicate to aid dissolution

4. Aliquot and store
at -20°C

5. Dilute stock solution
in cell culture medium

6. Treat cells at final concentration
of 10-50 µM for up to 4 days

Proceed to Assays

Click to download full resolution via product page

Key Steps Explained:

Stock Solution Preparation: A stock solution is prepared at a high concentration (e.g., 10-50 mM) in
DMSO. Gentle warming to 37°C for about 10 minutes and brief sonication are recommended to
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ensure the compound is fully dissolved [2].

Cell Treatment: The stock solution is diluted thousands of times in the cell culture medium to achieve
the desired final working concentration, which typically ranges from 10 to 50 µM [3] [2]. At this level,

the concentration of DMSO is sufficiently low to be non-toxic to most cell types.
Treatment Duration: Treatments can be prolonged, as demonstrated in a study on gastric cancer

cells where IWP-2 was effective over a four-day period [3].

Troubleshooting Guide

Here are solutions to common problems you might encounter when working with IWP-2.

Problem Possible Cause Solution

Compound won't
dissolve

Solvent or method is
incorrect.

Use pure, anhydrous DMSO and apply gentle
warming (37°C) and brief sonication [2].

Precipitation in
stock

Stock solution is unstable
or was stored incorrectly.

Ensure proper storage at -20°C, avoid repeated
freeze-thaw cycles by aliquoting, and confirm the

solution is clear after warming [2].

No biological
effect

Low bioavailability; target

not conserved.

Verify activity in your specific cell model. Note that

low in vivo bioavailability has been reported in some
models like zebrafish [2].

Background & Mechanism of Action

IWP-2 is a potent small-molecule inhibitor that targets the Wnt signaling pathway. Its specific target is

Porcupine (PORCN), a membrane-bound O-acyltransferase located in the endoplasmic reticulum [3] [2].

PORCN is essential for the post-translational modification of Wnt proteins; it adds a palmitoyl group to

Wnts in a process known as palmitoylation. This modification is critical for Wnt protein activity, secretion,

and its ability to bind to receptors on receiving cells. By inhibiting PORCN, IWP-2 disrupts the production

and release of active Wnt ligands, thereby suppressing the entire downstream Wnt/β-catenin signaling

cascade [3] [2]. This mechanism is illustrated below.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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